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Compound of Interest

Compound Name: 5-(Trifluoromethyl)-1-indanone

Cat. No.: B136684

Essential Safety and Handling Guide for 5-
(Trifluoromethyl)-1-indanone

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
5-(Trifluoromethyl)-1-indanone (CAS No: 150969-56-5). The following procedures are
designed to ensure a safe laboratory environment and minimize exposure risks. Information
from safety data sheets of constitutional isomers, such as 4-(Trifluoromethyl)-1-indanone and
6-(Trifluoromethyl)-1-indanone, has been utilized to inform these guidelines due to the absence
of a specific safety data sheet for the 5-substituted isomer.

Hazard Identification and Quantitative Data

Based on data for its isomers, 5-(Trifluoromethyl)-1-indanone is anticipated to be a white to
off-white solid.[1] It should be handled as a compound that is harmful if swallowed and may
cause skin sensitization.[2][3] The following table summarizes key quantitative data from the
safety data sheet of the closely related isomer, 4-(Trifluoromethyl)-1-indanone.[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b136684?utm_src=pdf-interest
https://www.benchchem.com/product/b136684?utm_src=pdf-body
https://www.benchchem.com/product/b136684?utm_src=pdf-body
https://www.benchchem.com/product/b136684?utm_src=pdf-body
https://www.benchchem.com/product/b136684?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6948238_EN.htm
https://www.lookchem.com/msds/9482/68755-37-3_6-(Trifluoromethyl)-1-indanone.html
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

Physical State Solid

Appearance White to Off-White[1]

Melting Point/Range 38-42°C/100.4 - 107.6 °F[3]
Boiling Point/Range 67 -72°C/152.6 - 161.6 °F[3]
Flash Point > 108 °C / > 226.4 °F[3]

Acute Oral Toxicity Category 4[3]

Skin Sensitization Category 1[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is essential to minimize exposure.
The following PPE is required when handling 5-(Trifluoromethyl)-1-indanone:
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Body Part

Personal Protective
Equipment

Specifications and
Standards

Hands

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Ensure gloves
meet standards such as EN
374 in Europe or ASTM F739
in the US. Always inspect
gloves for any signs of
degradation before use and
replace them immediately if

they are compromised.[4]

Eyes/Face

Safety goggles and face shield

Chemical splash goggles that
meet the ANSI Z.87.1 1989
standard should be worn.[5] A
face shield is required when

there is a risk of splashing.[5]

[6]

Body

Laboratory coat

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn over
cotton clothing.[5] The lab coat
should be fully buttoned to
cover as much skin as
possible.[5] For larger
quantities or when there is a
significant risk of splashing,
chemical-resistant coveralls
such as Tychem® may be

necessary.[6][7]

Respiratory

Respirator

If engineering controls are
insufficient to control dust or
vapors, a NIOSH-approved
respirator with an appropriate

cartridge for organic vapors
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and particulates should be
used.[7]

Shoes that cover the entire
Feet Closed-toe shoes foot are mandatory in the
laboratory.[5][8]

Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step procedures is crucial for the safe handling and
disposal of 5-(Trifluoromethyl)-1-indanone.

Handling Protocol

e Preparation:

o Before handling, ensure that a safety shower and eyewash station are readily accessible.

[°]
o Work should be conducted in a well-ventilated chemical fume hood.[10]
o Assemble all necessary equipment and reagents before starting the experiment.
e Donning PPE:

o Put on all required personal protective equipment as detailed in the table above, ensuring
a proper fit.

e Weighing and Transfer:

o As 5-(Trifluoromethyl)-1-indanone is a solid, care should be taken to avoid generating
dust during weighing and transfer.[11][12]

o Use a spatula to carefully transfer the solid.

o If the compound is a fine powder, consider using a glove bag or a balance with a draft
shield.
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e During the Reaction:
o Keep all containers with the chemical tightly closed when not in use.[10]
o Avoid contact with skin and eyes.[2]
o Do not eat, drink, or smoke in the laboratory area.[13]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[2][11][13]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Remove and properly store or dispose of PPE. Contaminated gloves should be disposed
of as chemical waste.[11][14]

Spill Response Protocol
» Small Spills:

o If a small amount of solid is spilled, carefully sweep it up, avoiding dust generation, and
place it in a sealed container for disposal.[11]

o Clean the spill area with an appropriate solvent and then wash with soap and water.
e Large Spills:

o Evacuate the immediate area.

o Alert your supervisor and institutional safety office.

o If you are trained and it is safe to do so, contain the spill using absorbent pads and place
the material in a sealed, labeled container for disposal.[15]

Disposal Plan
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5-(Trifluoromethyl)-1-indanone is a halogenated organic compound. As such, it requires
specific disposal procedures to comply with environmental regulations.

o Waste Segregation:

o All solid waste contaminated with 5-(Trifluoromethyl)-1-indanone, including
contaminated gloves, paper towels, and weighing paper, must be collected in a
designated, labeled hazardous waste container.

o Solutions containing this compound must be collected in a separate, clearly labeled
"Halogenated Organic Waste" container.[15][16] Do not mix with non-halogenated organic
waste, as this increases disposal costs.[10][17]

o Container Management:
o Waste containers must be kept tightly closed except when adding waste.[10][15]

o Ensure the waste container is properly labeled with the words "Hazardous Waste" and the
full chemical name of the contents.[17]

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office. Halogenated organic wastes are typically disposed of via
incineration at a regulated facility.[16]

Operational Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 5-
(Trifluoromethyl)-1-indanone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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